Cas no 82679-55-8 (methyl (2R,3S)-2-amino-3-hydroxybutanoate)

• Product Name: methyl (2R,3S)-2-amino-3-hydroxybutanoate
• CAS No: 82679-55-8
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD15147226
• CID: 687272
• PubChem ID: 100312
• Update Time: 2025-04-19

methyl (2R,3S)-2-amino-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• D-Threonine, methyl ester
• methyl (2R,3S)-2-amino-3-hydroxybutanoate
• TVHCXXXXQNWQLP-IUYQGCFVSA-N
• D-Threonine methyl ester
• EN300-268322
• SCHEMBL229160
• 82679-55-8

• MDL： MFCD15147226
• Inchi： 1S/C5H11NO3/c1-3(7)4(6)5(8)9-2/h3-4,7H,6H2,1-2H3/t3-,4+/m0/s1
• InChI Key： TVHCXXXXQNWQLP-IUYQGCFVSA-N
• SMILES： O[C@@H](C)[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives